molecular formula C70H107N7O16 B1242612 [(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)

[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)

Cat. No. B1242612
M. Wt: 1302.6 g/mol
InChI Key: KMXFOHJNZFXWPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Sapphyrin PCI-2052 is a substituted sapphyrin.

Scientific Research Applications

Structural Analysis and Characterization

  • Research by Marsh (1995) presented a refined crystal structure for a related compound, diethyl {5,11,17,23-tetra-tertbutyl-26,28-bis(2-methoxyethoxy)pentacyclo-[19.3.1.1^(3,7).1^(9,13).1^(15,19)]octacosa-1(25),3,5,7(28),9,11,-13(27),15,17,19(26),21,23-dodecaene-25,27-diyldioxy}diacetate. This work provides essential details about bond lengths and angles, which are crucial for understanding the structural properties of complex organic compounds (Marsh, 1995).

Chemical Synthesis and Reactions

  • Crank and Eastwood (1964) explored reactions involving ethyl orthoformate and various diols, leading to the formation of specific compounds such as 2-ethoxy-4,4,5,5-tetramethyl-1,3-dioxolan. These findings contribute to understanding the synthesis pathways of complex organic molecules, including those with structural similarities to the chemical (Crank & Eastwood, 1964).

Application in Coordination Chemistry

  • The study by Sessler et al. (1993) on the synthesis and characterization of lanthanide(III) texaphyrin complexes provides insights into the potential use of complex organic compounds in coordination chemistry. This research is particularly relevant for understanding the binding and coordination properties of intricate molecules (Sessler et al., 1993).

Macrocyclic Ligand Synthesis

  • Li et al. (2003) synthesized a novel dizinc(II) complex using a macrocyclic ligand. This study demonstrates the utility of complex organic molecules in forming stable metal-ligand complexes, which have various applications in catalysis and materials science (Li et al., 2003).

Crystallographic Studies

  • The crystallographic study conducted by Guelzim et al. (1993) on diethyl 5,11,17,23‐tetra‐tert‐butyl‐26,28‐bis(2‐methoxyethoxy)calix[4]arene‐25,27‐bis(oxyacetate) highlights the importance of X-ray crystallography in elucidating the structure of complex organic compounds. Such structural insights are fundamental for further applications in various fields of chemistry (Guelzim et al., 1993).

properties

Molecular Formula

C70H107N7O16

Molecular Weight

1302.6 g/mol

IUPAC Name

3-[18-[3-[bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamoyloxy]propyl]-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentazahexacyclo[20.2.1.12,5.17,10.112,15.117,20]nonacosa-1(25),2(29),3,5,7,9,11,13,15,17,19,21,23-tridecaen-9-yl]propyl N,N-bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]carbamate

InChI

InChI=1S/C70H107N7O16/c1-13-55-56(14-2)64-48-66-58(18-16-24-93-70(79)77(21-27-86-39-43-90-35-31-82-11)22-28-87-40-44-91-36-32-83-12)54(8)62(72-66)46-60-50(4)52(6)68(75-60)67-51(5)49(3)59(74-67)45-61-53(7)57(65(71-61)47-63(55)73-64)17-15-23-92-69(78)76(19-25-84-37-41-88-33-29-80-9)20-26-85-38-42-89-34-30-81-10/h45-48,71-73H,13-44H2,1-12H3

InChI Key

KMXFOHJNZFXWPI-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C5=NC(=CC6=C(C(=C(N6)C=C1N2)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)C)C(=C5C)C)C)C)C)CCCOC(=O)N(CCOCCOCCOC)CCOCCOCCOC)CC

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)
Reactant of Route 2
Reactant of Route 2
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)
Reactant of Route 3
Reactant of Route 3
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)
Reactant of Route 4
Reactant of Route 4
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)
Reactant of Route 5
Reactant of Route 5
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)
Reactant of Route 6
Reactant of Route 6
[(6Z,11Z,15Z,20Z)-13,14-diethyl-3,4,8,19,23,24-hexamethyl-25,26,27,28,29-pentaazahexacyclo[20.2.1.1(2,5).1(7,10).1(12,15).1(17,20)]nonacosa-1(24),2,4,6,8,10(28),11,13,15,17(26),18,20,22-tridecaene-9,18-diyl]dipropane-3,1-diyl bis(bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl}carbamate)

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